Cas no 310404-43-4 (Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-, (2R)-)

• Product Name: Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-, (2R)-
• CAS No: 310404-43-4
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 304021
• PubChem ID: 10704891
• Update Time: 2025-04-19

Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-, (2R)-
• (-)-hydratropic acid
• (Phth)-D-AOAla-OH
• (R)-2-phenylpropanic acid
• (R)-2-phenylpropanoic acid
• (R)-2-phenylpropionic acid
• (R)-2-phthalimidooxypropanoic acid
• (R)-hydratropic acid
• D-PhthN-OAla
• D-PhthN-O-Ala-OH
• R-2-PHENYL-PROPRIONIC ACID
• Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-,(2R)-
• PROPANOIC ACID, 2-[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)OXY]-, (2R)-
• 310404-43-4
• SCHEMBL18262729
• (2R)-2-(1,3-dioxoisoindol-2-yl)oxypropanoic Acid

• Inchi： 1S/C11H9NO5/c1-6(11(15)16)17-12-9(13)7-4-2-3-5-8(7)10(12)14/h2-6H,1H3,(H,15,16)/t6-/m1/s1
• InChI Key： YLJGSQXIBSMQDX-ZCFIWIBFSA-N
• SMILES： O([C@@H](C(=O)O)C)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 235.04800
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.91000
• LogP: 0.62520